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Compound of Interest

Compound Name: Ethyl 2-hydroxyisobutyrate

Cat. No.: B1328902

An In-depth Technical Guide to Ethyl 2-Hydroxyisobutyrate

Ethyl 2-hydroxyisobutyrate is a valuable organic compound primarily utilized as a synthetic
building block in various chemical industries. For researchers and professionals in drug
development and materials science, its significance is most pronounced as a precursor to key
reagents in controlled polymerization processes. This guide provides a comprehensive
overview of its properties, synthesis, and critical applications.

Chemical Identifiers

The following table summarizes the key identifiers for Ethyl 2-hydroxyisobutyrate.[1]

Identifier Value

CAS Number 80-55-7

IUPAC Name ethyl 2-hydroxy-2-methylpropanoate
Molecular Formula CeH1203

InChl Key GFUIDHWFLMPAGY-UHFFFAOYSA-N
SMILES CCOC(=0)C(C)(C)O

Ethyl 2-hydroxy-2-methylpropionate, Ethyl o-
Synonyms hydroxyisobutyrate, 2-Hydroxyisobutyric acid
ethyl ester
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Physicochemical and Safety Data

The physical and chemical properties of Ethyl 2-hydroxyisobutyrate are detailed below. This
data is essential for its handling, application in reactions, and purification.

Property Value Source
Molecular Weight 132.16 g/mol [1]

Appearance Colorless to pale yellow liquid Fisher Scientific
Boiling Point 149-150 °C Fisher Scientific
Density 0.965 g/mL Stenutz
Refractive Index 1.407 @ 20°C Stenutz

Safety Information: Ethyl 2-hydroxyisobutyrate is classified as a flammable liquid and vapor.
[1] It is also known to cause skin and serious eye irritation and may cause respiratory irritation.
[1] Appropriate personal protective equipment should be used when handling this chemical.

Experimental Protocols
Synthesis of Ethyl 2-hydroxyisobutyrate

A common method for synthesizing Ethyl 2-hydroxyisobutyrate is through the Fischer
esterification of 2-hydroxyisobutyric acid with ethanol, using a strong acid catalyst like sulfuric
acid.[2]

Materials:

e 2-hydroxyisobutyric acid (5.0 g, 48 mmol)

e Ethanol (100 mL)

o Concentrated sulfuric acid (130 pL, 2.4 mmol)
o Deionized water

¢ Dichloromethane
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e Anhydrous magnesium sulfate

Protocol:

o A solution of 2-hydroxyisobutyric acid in ethanol is prepared in a round-bottom flask.

o Concentrated sulfuric acid is carefully added to the solution.

e The mixture is heated to reflux and maintained for 24 hours under an inert atmosphere.[2]
 After cooling, the solvent (ethanol) is removed under reduced pressure.

e The resulting residue is taken up in deionized water (100 mL).[2]

e The aqueous solution is extracted three times with dichloromethane (3 x 50 mL).[2]

e The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and
concentrated to yield the final product.[2]
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Reactants Preparation
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Synthesis workflow for Ethyl 2-hydroxyisobutyrate.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1328902?utm_src=pdf-body-img
https://www.benchchem.com/product/b1328902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Application in Drug Development and Polymer
Chemistry

While Ethyl 2-hydroxyisobutyrate has applications as a fragrance ingredient, its most
significant role for researchers is as a precursor to Ethyl 2-bromoisobutyrate, a widely used
initiator in Atom Transfer Radical Polymerization (ATRP).[3] ATRP is a powerful controlled
polymerization technique used to synthesize well-defined polymers with specific architectures,
molecular weights, and functionalities. These polymers are crucial in advanced applications,
including the development of drug delivery systems, hydrogels, and biocompatible materials.

The conversion of the tertiary alcohol in Ethyl 2-hydroxyisobutyrate to a tertiary bromide is a
standard synthetic transformation. This is typically achieved using reagents such as
phosphorus tribromide (PBr3) or hydrobromic acid (HBr). The resulting Ethyl 2-
bromoisobutyrate serves as a highly efficient initiator for the polymerization of a wide range of
monomers, such as styrenes and (meth)acrylates.

The logical workflow from the base molecule to a functional polymer is outlined in the diagram
below.

Bromination
(e.g., with PBrs)

Ethyl 2-bromoisobutyrate

Ethyl 2-hydroxyisobutyrate
(Precursor) (ATRP Initiator)

Atom Transfer Radical
ooooooo erizes Polymerization (ATRP)

(e.g., Methacrylates)

Click to download full resolution via product page

Conversion of Ethyl 2-hydroxyisobutyrate to an ATRP initiator.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6653
https://www.chemicalbook.com/synthesis/ethyl-2-hydroxyisobutyrate.htm
https://patents.google.com/patent/US20210269740A1/en
https://patents.google.com/patent/US20210269740A1/en
https://www.benchchem.com/product/b1328902#ethyl-2-hydroxyisobutyrate-cas-number-and-properties
https://www.benchchem.com/product/b1328902#ethyl-2-hydroxyisobutyrate-cas-number-and-properties
https://www.benchchem.com/product/b1328902#ethyl-2-hydroxyisobutyrate-cas-number-and-properties
https://www.benchchem.com/product/b1328902#ethyl-2-hydroxyisobutyrate-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1328902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

